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Compound of Interest

Compound Name: 4-Bromo-1-iodo-2-nitrobenzene

Cat. No.: B037996

This guide provides critical safety, handling, and disposal information for 4-Bromo-1-iodo-2-
nitrobenzene (CAS 112671-42-8). The following procedures are designed to minimize risk and
ensure a safe laboratory environment for researchers, scientists, and drug development
professionals. Due to the absence of a specific Safety Data Sheet (SDS) for this compound,
the safety recommendations provided are based on data from structurally similar and
hazardous chemicals.[1][2]

Molecular Formula: CeH3BrINO2 Molecular Weight: 327.9 g/mol [3][4]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 4-Bromo-1-iodo-2-nitrobenzene is anticipated to be
hazardous.[5] Potential hazards include skin and eye irritation, respiratory tract irritation, and
harm if swallowed or absorbed through the skin.[6][7][8] A comprehensive personal protective
equipment (PPE) strategy is therefore mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b037996?utm_src=pdf-interest
https://www.benchchem.com/product/b037996?utm_src=pdf-body
https://www.benchchem.com/product/b037996?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://www.scbt.com/p/4-bromo-1-iodo-2-nitrobenzene-112671-42-8
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61551842.aspx
https://www.benchchem.com/product/b037996?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159450250&productDescription=1-IODO-2-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Double gloving is

recommended.[9]

To prevent skin contact and
absorption. Halogenated and
nitroaromatic compounds can
often penetrate standard

laboratory gloves.[9][10]

Eye and Face Protection

Chemical safety goggles and a
face shield.[6]

To protect against splashes
and airborne particles that can

cause severe eye damage.[1]

[°]

Skin and Body Protection

A long-sleeved, fully-buttoned
lab coat worn over personal
clothing. For larger quantities
or significant splash potential,
a chemical-resistant apron is
advised.[6][9]

To minimize skin exposure to

the chemical.[1]

Respiratory Protection

All' handling of solid and
solutions should be conducted
in a certified chemical fume
hood.[10] If a fume hood is not
available, a NIOSH-approved
respirator with an organic

vapor cartridge is necessary.

To prevent inhalation of dust or
vapors, which may cause

respiratory irritation.[5][7]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for safety.

1. Preparation and Engineering Controls:

e Fume Hood: Before beginning work, ensure a chemical fume hood is certified and

functioning correctly.[10]

» Designated Area: Designate a specific area within the fume hood for handling 4-Bromo-1-

iodo-2-nitrobenzene to contain potential contamination.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_N_chlorobenzamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC122380250&productDescription=1-IODO-4-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_N_chlorobenzamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159450250&productDescription=1-IODO-2-NITROBENZENE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_N_chlorobenzamide.pdf
https://www.benchchem.com/product/b037996?utm_src=pdf-body
https://www.benchchem.com/product/b037996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Emergency Equipment: Locate the nearest emergency shower and eyewash station and
confirm they are unobstructed and operational.[6]

o Assemble Materials: Gather all necessary equipment, including glassware, spatulas, and
solvents, and place them inside the fume hood before introducing the compound.[1]

2. Handling:

o Personal Protective Equipment (PPE): Don all required PPE as detailed in Table 1 before
handling the chemical.

* Weighing: Carefully weigh the desired amount of the compound on a tared container within
the fume hood to minimize the risk of inhaling dust particles.[1]

e Dissolving and Reactions: When dissolving the compound, add the solvent slowly to the
solid to avoid splashing. Perform all reactions within the fume hood.[1]

o Transfers: Use appropriate tools, such as a pipette or a funnel, to prevent spills when
transferring solutions.[1]

» Container Management: Keep all containers with 4-Bromo-1-iodo-2-nitrobenzene tightly
sealed when not in use.[6]

3. Post-Handling:

o Decontamination: After the experiment is complete, decontaminate all surfaces and
equipment that may have come into contact with the chemical using a suitable cleaning
agent, followed by a water rinse.[9]

e Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[9]

Emergency Procedures

Table 2: Emergency Response
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes at an emergency eyewash
Eye Contact ) ) )

station, holding the eyelids open.[5][9] Seek

immediate medical attention.

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing.[1][5] Seek

immediate medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration.[5][7] Seek immediate
medical attention.

) Do NOT induce vomiting. Clean mouth with

Ingestion

water.[7] Seek immediate medical attention.

Spill and Disposal Plan
Spill Response:
e Minor Spills: For small spills, absorb the material with an inert absorbent material (e.g., sand,

vermiculite).[6][11] Place the contaminated material into a suitable, labeled container for
disposal.

e Major Spills: In the event of a large spill, evacuate the area and prevent entry.[11] Wear full
protective equipment, including a respirator. Contain the spill and collect the material as
described for minor spills.

o Cleanup: After the spill has been cleaned up, decontaminate the area and all equipment
used in the cleanup.[11]

Waste Disposal:

e Hazardous Waste: 4-Bromo-1-iodo-2-nitrobenzene and any materials contaminated with it
should be treated as hazardous waste.
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o Containers: Collect all waste in a designated and properly labeled hazardous waste
container.[6]

» Regulations: Dispose of the waste in accordance with all local, regional, and national
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste and consult relevant regulations for complete and accurate
classification.[6]

Experimental Workflow Diagram
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Workflow for Safe Handling of 4-Bromo-1-iodo-2-nitrobenzene
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Caption: A step-by-step workflow for the safe handling of 4-Bromo-1-iodo-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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